methyl -d]pyrimidin-7-one

Specification

• Molecular Formula: C18H14N6O
• Molecular Weight: 330.3g/mol
• IUPAC Name: 2-methoxy-4-phenyl-5-(1-phenyltetrazol-5-yl)pyrimidine
• Standard InChI: InChI=1S/C18H14N6O/c1-25-18-19-12-15(16(20-18)13-8-4-2-5-9-13)17-21-22-23-24(17)14-10-6-3-7-11-14/h2-12H,1H3
• Standard InChI Key: XJUAXPVBRZJGON-UHFFFAOYSA-N
• SMILES: COC1=NC=C(C(=N1)C2=CC=CC=C2)C3=NN=NN3C4=CC=CC=C4
• Canonical SMILES: COC1=NC=C(C(=N1)C2=CC=CC=C2)C3=NN=NN3C4=CC=CC=C4

Introduction

Chemical Identity and Structural Characteristics

Methyl-d]pyrimidin-7-one is characterized by its molecular formula C₁₈H₁₄N₆O, as documented in multiple chemical databases. The compound belongs to the broader family of pyrimidinones, which are heterocyclic compounds containing a pyrimidine ring system with a ketone functional group. The molecular structure features a pyrimidine core with a methyl substituent, though the exact position and complete structural arrangement warrants further clarification given the unconventional nomenclature format presented in literature sources.

The compound's structure likely features:

• A pyrimidine ring system

• A carbonyl group at the 7-position

• A methyl substituent at an unspecified position

• Additional heterocyclic integration indicated by the fragmented "-d]" nomenclature

Based on structural analogies with similar compounds, it may share characteristics with triazolopyrimidines and pyrazolopyrimidines, which feature fused ring systems with various nitrogen-containing heterocycles.

Comparative Analysis with Structurally Related Compounds

The limited specific information on methyl-d]pyrimidin-7-one necessitates examination of structurally related compounds to understand its potential properties and applications. The table below presents a comparative analysis of related heterocyclic compounds containing pyrimidine structures:

Compound	Molecular Formula	Key Structural Features	Potential Applications
Methyl-d]pyrimidin-7-one	C₁₈H₁₄N₆O	Pyrimidine with carbonyl at position 7	Unknown (limited data)
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine	C₇H₈N₄	Pyrazolo-pyrimidine fusion with amino group	Medicinal chemistry scaffold, drug discovery
5-Methyl-triazolo[1,5-a]pyrimidin-7-ol	C₆H₆N₄O	Triazolo-pyrimidine fusion with hydroxyl group	Pharmaceutical research, drug discovery
7-aryl-5-methyl-2-amino-triazolo[1,5-a]pyrimidine	Varies	Triazolo-pyrimidine with amino and aryl groups	Inhibition of influenza virus RNA polymerase

This comparison highlights the structural diversity within this class of compounds and their varied applications, particularly in medicinal chemistry.

Current Research Directions and Future Perspectives

Research into pyrimidin-7-one derivatives and related heterocyclic systems is actively progressing in several directions:

• Green chemistry approaches: Recent research has focused on developing environmentally friendly synthetic methodologies for related compounds, such as the ultrasonic-assisted synthesis of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives in aqueous media.

• Regioselective synthesis: Investigations into efficient one-step procedures for regioselective synthesis of similar compounds, such as triazolopyrimidine derivatives, demonstrate ongoing interest in optimizing synthetic routes to these complex heterocycles.

• Medicinal applications: The continued exploration of triazolopyrimidines and related compounds for specific biological targets, such as influenza virus inhibition, indicates the pharmaceutical potential of this class of compounds.

Future research opportunities for methyl-d]pyrimidin-7-one specifically might include:

• Clarification of its complete structure and systematic nomenclature

• Development of efficient synthetic routes

• Evaluation of potential biological activity

• Exploration of structure-activity relationships